Cas no 10040-98-9 (4-(1H-Imidazol-1-yl)benzaldehyde)

4-(1H-Imidazol-1-yl)benzaldehyde Properties

Names and Identifiers

• 4-Imidazol-1-yl-benzaldehyde
• 1-(p-nitrophenyl)-imidazol
• 1H-Imidazole, 1-(4-nitrophenyl)-
• 1-(Imidazol-1-yl)-4-nitrobenzene
• 4-(1-Imidazolyl)benzaldehyde
• 4-(1H-IMIDAZOL-1-YL)BENZALDEHYDE
• 1-(4-Formylphenyl)imidazole
• 4-(1H-imidazol-1-yl)-benzaldehyde
• 4-(1H-Imidazol-1-yl)benzenecarbaldehyde
• 4-imidazol-1-ylbenzaldehyde
• Benzaldehyde,p-imidazol-1-yl- (7CI,8CI)
• 1-(4-Formylphenyl)-1H-imidazole
• 4-(1H-Imidazole-1-yl)benzaldehyde
• 4-(3H-Imidazol-3-yl)benzaldehyde
• 4-(Imidazol-1-yl)benzaldehyde
• p-(1-Imidazolyl)benzaldehyde
• BUTTPARK 43\57-13
• 4-imidazolylbenzaldehyde
• 1-(Formylphenyl)imidazole
• 1-(4'-FORMYLPHENYL) IMIDAZOLE
• 1-(1H-Imidazol-1-yl)benzaldehyde
• 4-(1H-IMIDAZOL-1-YL)BENZALDEHYDE 97%
• Benzaldehyde, 4-(1H-imidazol-1-yl)-
• PubChem7223
• zlchem 1184
• KSC495C5B
• 1-(4'-formylphenyl) im
• A800196
• EN300-11985
• J-800095
• Z57982054
• 4-lmidazol-1-yl-benzaldehyde
• DCICUQFMCRPKHZ-UHFFFAOYSA-N
• 10040-98-9
• AKOS000260158
• 4-(1H-Imidazol-1-yl)benzaldehyde, 98%
• DTXSID50353058
• CHEMBL5082890
• W-200065
• InChI=1/C10H8N2O/c13-7-9-1-3-10(4-2-9)12-6-5-11-8-12/h1-8
• GEO-01579
• SY003052
• J-640092
• 4-(imidazole-1-yl)benzaldehyde
• 4-(lH-imidazol-1-yl)-benzaldehyde
• AM20020069
• CS-W000827
• 3T-0287
• PD194244
• SCHEMBL209879
• 4-(1H-imidazol 1-yl)benzaldehyde
• MFCD00209977
• I0818
• FT-0616790
• 4-(1-imidazolyl)benzaldehyde
• 4-(IMIDAZOL-1-YL)BENZALDEHYDE
• 4-(1H-Imidazol-1-yl)benzaldehyde
• 1-(4-formylphenyl)imidazole
• 4-(1h-imidazol-1-yl)-benzaldehyde
• DB-001908
• +Expand

• MDL： MFCD00209977
• InChIKey： DCICUQFMCRPKHZ-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O/c13-7-9-1-3-10(4-2-9)12-6-5-11-8-12/h1-8H
• SMILES： O=C([H])C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=NC([H])=C1[H]

Computed Properties

• Exact Mass: 172.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.064
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.9

Experimental Properties

• LogP: 1.68480
• PSA: 34.89000
• Refractive Index: 1.604
• Boiling Point: 351.1±25.0 °C at 760 mmHg
• Melting Point: 153-155 °C (lit.)
• Flash Point: 166.1℃
• Color/Form: No data available
• Density: 1.15